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Get Quote

Executive Summary: The cAMP response element-binding protein (CREB) is a pivotal

transcription factor in the central nervous system, orchestrating gene expression essential for

neuronal plasticity, long-term memory formation, and cell survival. Understanding the signaling

pathways that regulate CREB activity is paramount for both basic neuroscience research and

the development of therapeutics for neurological disorders. Crebtide, a synthetic peptide

derived from the phosphorylation domain of CREB, serves as a powerful and specific tool for

this purpose. This guide details the biochemical properties of Crebtide, its mechanism of

action, and its applications in neuroscience, providing researchers and drug development

professionals with a comprehensive overview of its utility in kinase assays, pathway

elucidation, and studies of synaptic function.

Introduction: The CREB Signaling Nexus
The Central Role of CREB in Neuronal Function
The transcription factor CREB is a critical convergence point for multiple intracellular signaling

cascades that govern long-lasting changes in brain function.[1][2] Its activation, primarily

through phosphorylation at the Serine-133 residue, is indispensable for the transition from

short-term to long-term memory, a process reliant on de novo gene expression and protein
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synthesis.[3] Studies utilizing mutant mice have demonstrated that impaired CREB function

leads to deficits in long-term memory (LTM) and late-phase long-term potentiation (L-LTP), a

cellular correlate of memory.[4][5] Conversely, enhancing CREB activity can lower the threshold

for L-LTP induction and improve memory formation.[4][6] CREB's downstream targets include

crucial genes for synaptic plasticity and structure, such as brain-derived neurotrophic factor

(BDNF) and c-fos.[4][7] Beyond memory, CREB signaling is vital for neuronal development,

differentiation, and survival, making it a key factor in both physiological and pathological states.

[2][8]

Crebtide: A Specific Tool for Interrogating CREB
Pathways
Crebtide is a synthetic 13-amino acid peptide that corresponds to the consensus

phosphorylation site (Ser-133) of CREB.[9][10] Its design as a specific substrate for key

upstream kinases makes it an invaluable tool for researchers. It allows for the direct

measurement of enzyme activity, the screening of potential kinase inhibitors or activators, and

the biochemical dissection of signaling pathways that culminate in CREB phosphorylation.

Biochemical Profile and Mechanism of Action
Peptide Specifications
Crebtide is a well-characterized peptide with defined biochemical properties, making it a

reliable reagent for quantitative studies.
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Property Value Source

Amino Acid Sequence

H-Lys-Arg-Arg-Glu-Ile-Leu-

Ser-Arg-Arg-Pro-Ser-Tyr-Arg

(KRREILSRRPSYR)

[11][12]

Molecular Formula C73H127N29O18 [11]

Molecular Mass ~1699 - 1717 g/mol [10][11]

Purity
Typically ≥95% (Determined by

HPLC)
[10]

Formulation Lyophilized powder [10][11]

Storage
Store desiccated at -20°C.

Protect from light.
[9][11]

Solubility

Soluble in distilled water;

acetonitrile recommended for

higher concentrations.

[11]

Mechanism of Action: A Substrate for Key Neuronal
Kinases
Crebtide functions as a specific substrate for several kinases known to phosphorylate CREB at

Ser-133. The primary kinase is cAMP-dependent Protein Kinase A (PKA).[9] However,

Crebtide is also phosphorylated by other crucial neuronal kinases, including:

Protein Kinase C (PKC)[12]

Ca²⁺/calmodulin-dependent protein kinases (CaMKII, CaMKIV)[11]

Protein Kinase D1 (PKD1)

By mimicking the natural substrate, Crebtide allows for the direct and specific measurement of

the activity of these enzymes in various experimental preparations.

Kinetic Data
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Kinetic studies have quantified the efficiency of Crebtide as a substrate, particularly for PKA,

demonstrating its high affinity compared to other commonly used synthetic substrates like

Kemptide.

Kinase Parameter Value Source

cAMP-dependent

Protein Kinase

(PKA/cAK)

Apparent Km 3.9 µM [9][12]

Vmax 12.4 µmol/(min·mg) [12]

cGMP-dependent

Protein Kinase (cGK)
Apparent Km 2.9 µM [12]

Vmax 3.2 µmol/(min·mg) [12]

Note: While the Km for cGK is low, the phosphorylation rate (Vmax) is significantly slower

compared to PKA, indicating that Crebtide retains the high PKA/cGK specificity of the native

CREB protein.[12]

Applications in Neuroscience Research
Crebtide's primary application is in the direct measurement of kinase activity, which has broad

utility across several domains of neuroscience.

Elucidating Synaptic Plasticity: Long-Term Potentiation (LTP) is a fundamental mechanism of

synaptic plasticity, and its late phase (L-LTP) is dependent on CREB phosphorylation.[4][13]

Crebtide can be used in assays with synaptosomal preparations or neuronal lysates to

measure how PKA or CaMKII activity changes in response to stimuli that induce LTP.

Investigating Memory Pathways: Since CREB is a molecular switch for long-term memory,

Crebtide can be used to screen for compounds that modulate CREB-activating kinases,

which could have therapeutic potential for cognitive enhancement or treatment of memory

disorders.[3][5]

Studying Neuroprotection and Disease: CREB signaling is crucial for neuronal survival and is

often dysregulated in neurodegenerative diseases like Alzheimer's and Huntington's.[2][14]
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[15] Kinase assays using Crebtide can quantify pathway disruptions in disease models and

assess the efficacy of neuroprotective compounds.

Drug Discovery and High-Throughput Screening: The specificity and reliability of Crebtide
make it an ideal substrate for high-throughput screening (HTS) of kinase inhibitor or activator

libraries, accelerating the identification of novel drug candidates for neurological and

psychiatric disorders.[16][17]

Experimental Protocols and Methodologies
In Vitro Kinase Assay with Crebtide
This protocol provides a general framework for measuring the activity of a purified kinase or

kinase activity within a cell lysate using Crebtide.

Objective: To quantify the phosphorylation of Crebtide by a kinase of interest (e.g., PKA).

Materials:

Crebtide peptide

Purified kinase or cell/tissue lysate

[γ-³²P]ATP or [γ-³³P]ATP

Kinase reaction buffer (e.g., for PKA: 20 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

ATP solution

cAMP (if activating PKA)

Phosphocellulose paper (e.g., P81)

Phosphoric acid (0.75%) for washes

Scintillation counter and vials

Methodology:
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Reagent Preparation:

Prepare a stock solution of Crebtide in sterile water (e.g., 1-2 mg/ml).[11] Aliquot and

store at -20°C.

Prepare the kinase reaction buffer.

Prepare the ATP solution, including the radiolabeled ATP, to a final desired concentration

(e.g., 100 µM). The specific activity should be determined.

Reaction Setup:

On ice, set up the reaction tubes. A typical 25 µL reaction might include:

5 µL Kinase Reaction Buffer (5X)

2.5 µL Crebtide (to a final concentration of ~20-50 µM)

2.5 µL cAMP (if required for kinase activation)

X µL Enzyme source (purified kinase or lysate)

Y µL Sterile H₂O to bring the volume to 20 µL.

Include appropriate controls: a "no enzyme" control to measure background and a "no

substrate" control.

Initiate Reaction:

Initiate the phosphorylation reaction by adding 5 µL of the ATP mixture.

Incubate at 30°C for a specified time (e.g., 10-30 minutes). Ensure the reaction is in the

linear range.

Stop Reaction and Spot:

Stop the reaction by adding an equal volume of ice-cold 75 mM phosphoric acid.
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Spot a known volume (e.g., 20 µL) of the reaction mixture onto a labeled square of P81

phosphocellulose paper. The positively charged paper will bind the phosphorylated

(negatively charged) peptide.

Wash and Count:

Wash the P81 papers 3-4 times for 5 minutes each in a large volume of 0.75% phosphoric

acid to remove unincorporated [γ-³²P]ATP.

Perform a final wash with acetone to dry the papers.

Place the dried papers into scintillation vials, add scintillation fluid, and measure the

incorporated radioactivity using a scintillation counter.

Data Analysis:

Calculate the specific activity of the kinase (e.g., in pmol/min/mg) by converting counts per

minute (CPM) to moles of phosphate transferred, using the specific activity of the ATP and

the amount of enzyme used.

Visualizing the CREB Signaling Pathways
Understanding the upstream pathways that lead to CREB activation is crucial for

contextualizing data from Crebtide-based assays.

The cAMP/PKA Signaling Pathway
This pathway is often initiated by neurotransmitters like dopamine or norepinephrine binding to

G-protein coupled receptors (GPCRs).
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Caption: The canonical cAMP/PKA pathway leading to CREB phosphorylation.

The Calcium/CaMK Signaling Pathway
Calcium influx, often through NMDA receptors or voltage-gated calcium channels, activates this

parallel pathway to CREB.
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Click to download full resolution via product page

Caption: Calcium-dependent activation of CREB via the CaMK pathway.

Experimental Workflow for Kinase Assay
This diagram outlines the logical flow of the in vitro kinase assay protocol described in section

4.1.
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Caption: A generalized workflow for a Crebtide-based radiolabel kinase assay.
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Conclusion and Future Directions
Crebtide is a specific, reliable, and essential tool for neuroscience research. It provides a direct

means to quantify the activity of CREB-regulating kinases, which are central to the molecular

mechanisms of memory, learning, and neuronal health. Its use in both fundamental research

and drug discovery allows for the precise dissection of signaling pathways and the identification

of novel therapeutic agents.

Future applications may involve the development of non-radioactive assay formats (e.g., using

fluorescence or luminescence) to increase throughput and accessibility. Furthermore, coupling

Crebtide-based assays with advanced techniques like mass spectrometry could provide

deeper insights into the complex post-translational modifications that regulate CREB function in

the brain.[7] As research continues to unravel the complexities of neurological disorders, tools

like Crebtide will remain indispensable for advancing our understanding and developing

effective treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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